Cas no 2090446-14-1 (3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-)

• Product Name: 3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-
• CAS No: 2090446-14-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5266767
• Update Time: 2025-10-08

3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-

• Inchi： 1S/C11H14N4O/c1-7(2)8-6-11(16)15(14-8)10-5-3-4-9(12)13-10/h3-5,7H,6H2,1-2H3,(H2,12,13)
• InChI Key： AVYWLTNWCLODSZ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)CC(=O)N1C1=NC(N)=CC=C1

Additional information on 3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-

Comprehensive Overview of 3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- (CAS No. 2090446-14-1)

The compound 3H-Pyrazol-3-one, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- (CAS No. 2090446-14-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolone-derived compound features a 2-aminopyridine moiety, which is known for its role in enhancing biological activity. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in drug discovery targeting chronic diseases.

In recent years, the demand for heterocyclic compounds like 3H-Pyrazol-3-one derivatives has surged, driven by their versatility in medicinal chemistry. A common search query among scientists is "pyrazolone-based drug candidates 2024," reflecting the growing focus on this scaffold. The isopropyl group at the 5-position of the pyrazolone ring contributes to improved lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The synthesis of CAS 2090446-14-1 typically involves multi-step reactions, including condensation and cyclization processes. Patent literature highlights its utility in crop protection formulations, addressing the global need for sustainable agriculture solutions. Notably, its amino-pyridine segment may enable hydrogen bonding with biological targets, a feature frequently explored in "molecular docking studies"—a trending search term in computational chemistry circles.

From an industrial perspective, 2-(6-amino-2-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-3H-pyrazol-3-one is classified as a high-value intermediate. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, as evidenced by frequent searches for "pyrazolone purity analysis methods." The compound's stability under various pH conditions makes it suitable for formulation development, another area of intense research activity.

Environmental considerations are increasingly shaping compound selection, and 2090446-14-1 demonstrates favorable biodegradability profiles in preliminary studies. This aligns with the rise in searches for "green chemistry heterocycles" and "eco-friendly agrochemicals." Regulatory databases indicate no major restrictions, though proper handling protocols should always be followed—a point emphasized in laboratory safety guidelines worldwide.

Future research directions may explore the structure-activity relationship (SAR) of this compound class, particularly modifications to the isopropyl substituent. The growing interest in personalized medicine has led to increased investigations into target-specific pyrazolone derivatives, with CAS 2090446-14-1 serving as a valuable reference structure. Recent publications suggest potential in neurological disorder research, correlating with rising searches for "blood-brain barrier permeable compounds."